116-54-1(Methyl 2,2-dichloroacetate),D0309

Methyl 2,2-dichloroacetate Properties

Names and Identifiers

- Methyl 2,2-dichloroacetate
- DICHLOROACETIC ACID METHYL ESTER
- DIMETHOXYACETIC ACID METHYL ESTER
- Aceticacid,dichloro-,methylester
- dichloro-aceticacimethylester
- ethanoicacid,dichloro-,methylester
- methyldichloroethanoate
- METHYL DICHLOROACETATE PESTANAL
- METHYL DICHLOROACETATE, 1000MG, NEAT
- METHYL DICHLOROACETATE extrapure
- Methyl dichloroacetate solution
- 1,1-Dichloro-2-methoxy-2-oxoethane
- Dichloroacetic acid methyl
- Methyl dichloroacetate
- NSC 2882
- TwoMethyl chloroacetate
- Methyl dichloroacetate,purum
- Methyl dichloroacetate solution
- Methyl dichloroacetate, synthesis grade
- Dichloroacetic acid methyl ester
- methyl2,2-dichloroacetate
- METHYL DICHLOROACETATE, 99+%
- Acetic acid, dichloro-, methyl ester
- InChI=1/C3H4Cl2O2/c1-7-3(6)2(4)5/h2H,1H
- Methyl dichloroacetate, PESTANAL(R), analytical standard
- Dichloroacetic acid-methyl ester 1000 microg/mL in Methyl-tert-butyl ether
- ACETIC ACID,DICHLORO,METHYL ESTER
- W-108580
- Dichloroacetic acid-methyl ester
- AKOS009028820
- AI3-18187
- WLN: GYGVO1
- HG7W497BZU
- DichloroaceticAcidMethylEster-d1
- methyl dichloroethanoate
- Methyl dichloroacetate [UN2299] [Poison]
- NS00020932
- EN300-19203
- SCHEMBL270012
- MFCD00000843
- CCRIS 7740
- D0309
- E78802
- UN2299
- F1908-0134
- NSC2882
- NSC-2882
- Acetic acid, 2,2-dichloro-, methyl ester
- 116-54-1
- Q63408678
- DTXSID2059433
- UN 2299
- EINECS 204-146-8
- FT-0624701
- UNII-HG7W497BZU
- Dichloracetate de methyle (French DOT)
- DTXCID6033372
- Acetic acid, dichloro, methyl ester
- Acetic acid, 2,2dichloro, methyl ester
- STL281852
- DICHLOROACETIC ACID, METHYL ESTER
- Dicloroacetato de metilo (Spanish DOT)
- Dicloroacetato de metilo
- METHYL DICHLOROACETATE
- Methyl 2,2dichloroacetate
- Dichloracetate de methyle
- METHYLDICHLOROACETATE
- Dichloroacetic Acid Methyl Ester
- +Expand
- MDL： MFCD00000843
- InChIKey： HKMLRUAPIDAGIE-UHFFFAOYSA-N
- Inchi： 1S/C3H4Cl2O2/c1-7-3(6)2(4)5/h2H,1H3
- SMILES： COC(=O)C(Cl)Cl

Computed Properties

Exact Mass: 141.95900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 141.959
Heavy Atom Count: 7
Complexity: 71.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3A^2

Experimental Properties

LogP: 0.96310
PSA: 26.30000
Refractive Index: n20/D 1.442(lit.)
Water Partition Coefficient: Slightly soluble
Boiling Point: 143 °C(lit.)
Melting Point: −52 °C (lit.)
Vapor Pressure: 5.5±0.2 mmHg at 25°C
Flash Point: Fahrenheit: 147.2 ° f
Celsius: 64 ° c
FEMA: 2695
Solubility: 4g/l
Color/Form: Colorless liquid with ether like odor [1]
PH: 3.8 (4g/l, H2O, 20℃)
Solubility: Slightly soluble in water, soluble in ethanol \ ether [9]
Density: 1.381 g/mL at 25 °C(lit.)

Methyl 2,2-dichloroacetate Security Information

Symbol: GHS07
RTECS：AG6625000
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S26-S36-S37/39-S16
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：6.1(b)
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 2299 6.1/PG 3
Hazard Statement： H315-H319-H332-H335
Warning Statement： P261-P305+P351+P338
Prompt：dangerous
Storage Condition：Store at room temperature
PackingGroup：III
Risk Phrases： 20-36/37/38
Signal Word：Warning
TSCA：Yes
HazardClass：6.1

Methyl 2,2-dichloroacetate Customs Data

HS CODE：29154000
Customs Data：

China Customs Code:
2915400090

Overview:

2915400090 Other salts and esters of monochloroacetic acid(Salts and esters including dichloroacetic acid or trichloroacetic acid). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2915400090 mono-, di- or trichloroacetic acids, their salts and esters

Methyl 2,2-dichloroacetate Synthesis

Synthetic Circuit 1

868-85-9

598-99-2

116-54-1

813-77-4

Reaction Conditions

1.1 Catalysts: Copper(II) bis(acetylacetonate)

Reference

Phosphorus-hydrogen carbene insertion. IV. Formation of dimethyl 3-chloro-2-oxopropylphosphonate and dimethyl 3,3-dichloro-2-oxopropylphosphonate by the copper-catalyzed Todd-Atherton reaction

Polozov, A. M.; et al, Zhurnal Obshchei Khimii, 1992, 62(5), 1039-42

Methyl 2,2-dichloroacetate Preparation Products

Dimethyl Phosphorochloridate (90%) (813-77-4)

Methyl 2,2-dichloroacetate Related Literature

1. Intermediates in the reaction path for the unsymmetrically acid-catalysed hydrolysis of carboxylic esters with electronegative substituents

Liisa T. Kanerva,Erkki K. Euranto J. Chem. Soc. Perkin Trans. 2 1986 721
2. Kinetics and mechanisms of the neutral and acid-catalysed hydrolyses of chloro-substituted alkyl acetates in aqueous solutions of constant ionic strength

Erkki K. Euranto,Liisa T. Kanerva,Nils J. Cleve J. Chem. Soc. Perkin Trans. 2 1984 2085
3. Structure-guided evolution of a ketoreductase for efficient and stereoselective bioreduction of bulky α-amino β-keto esters

Jiawei Tang,Liuqing Chen,Luwen Zhang,Guowei Ni,Jun Yu,Hongyi Wang,Fuli Zhang,Shuguang Yuan,Meiqing Feng,Shaoxin Chen Catal. Sci. Technol. 2021 11 6755
4. Bacterial community compositions of propylene oxide saponification wastewater treatment plants

Xiangyu Fan,Ying Zhu,Pengfei Gu,Yumei Li,Guiqing Xiao,Dongxue Song,Yiwei Wang,Rong He,Huajun Zheng,Qiang Li RSC Adv. 2017 7 22347
5. Methylamine acts as excellent chemical trigger to Harden emulsion droplets into spongy PLGA microspheres

Yuyoung Kim,Hansol Kim,Hongkee Sah RSC Adv. 2016 6 85275
6. Mechanical properties, in vitro degradation behavior, hemocompatibility and cytotoxicity evaluation of Zn–1.2Mg alloy for biodegradable implants

Chao Shen,Xiwei Liu,Bo Fan,Pingheng Lan,Feiyu Zhou,Xiaokang Li,Hailiang Wang,Xin Xiao,Li Li,Shen Zhao,Zheng Guo,Zhongjie Pu,Yufeng Zheng RSC Adv. 2016 6 86410
7. Kinetics and products study of the reaction of Cl atoms with methyl dichloroacetate: reactivity, mechanism, and environmental implications

Vianni G. Straccia C,Cynthia B. Rivela,María B. Blanco,Mariano A. Teruel Environ. Sci.: Atmos. 2023 3 872
8. A chemoenzymatic strategy for the efficient synthesis of amphenicol antibiotic chloramphenicol mediated by an engineered l-threonine transaldolase with high activity and stereoselectivity

Lian Xu,Dan Nie,Bing-Mei Su,Xin-Qi Xu,Juan Lin Catal. Sci. Technol. 2023 13 684
9. Development of lacto-series ganglioside fluorescent probe using late-stage sialylation and behavior analysis with single-molecule imaging

Maina Takahashi,Naoko Komura,Yukako Yoshida,Eriko Yamaguchi,Ami Hasegawa,Hide-Nori Tanaka,Akihiro Imamura,Hideharu Ishida,Kenichi G. N. Suzuki,Hiromune Ando RSC Chem. Biol. 2022 3 868
10. 15. Some analogues of chloramphenicol

J. N. Ashley,M. Davis J. Chem. Soc. 1952 63

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 116-54-1 (Methyl 2,2-dichloroacetate)

Methyl 2,2-dichloroacetate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methyl 2,2-dichloroacetate Security Information

Methyl 2,2-dichloroacetate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Methyl 2,2-dichloroacetate Synthesis

Synthetic Circuit 1

Methyl 2,2-dichloroacetate Preparation Products

Methyl 2,2-dichloroacetate Related Literature

Related Categories

116-54-1 (Methyl 2,2-dichloroacetate) Related Products